N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)furan-2-carboxamide
Description
N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)furan-2-carboxamide, commonly known as FEN, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. FEN belongs to the class of synthetic opioids, which are designed to mimic the effects of natural opioids such as morphine and endorphins.
Scientific Research Applications
Oncology: Targeting ALK in Non-Small Cell Lung Cancer (NSCLC)
This compound has been identified as a potential inhibitor of Anaplastic Lymphoma Kinase (ALK), which is a therapeutic target for treating ALK-positive NSCLC . ALK is a receptor tyrosine kinase that, when altered, plays a significant role in the pathogenesis of NSCLC. The compound’s ability to inhibit ALK can be leveraged to develop new treatments for this type of lung cancer.
Synthesis of Azo Dyes and Dithiocarbamate
Secondary amines, such as those derived from the compound, are important starting materials for the synthesis of azo dyes and dithiocarbamates . These substances have various applications, including use in textile dyeing and as fungicides or pesticides in agriculture.
Pharmaceutical Applications: Antidepressants and Analgesics
The structure of the compound suggests that it could be used in the synthesis of pharmaceuticals, particularly antidepressants like clomipramine and desipramine, as well as opiate analgesics such as codeine and morphine . These applications stem from the compound’s role as a secondary amine, which is a key functional group in many medicinal compounds.
Supramolecular Chemistry: Crystal Structure Analysis
The compound can contribute to the field of supramolecular chemistry, where its crystal structure can be analyzed to understand intermolecular interactions . This knowledge can be applied to design better pharmaceuticals and materials with desired properties.
Catalysis: Reduction Reactions
In the presence of catalysts like LiAlH4 and NaBH4, the compound could be involved in the preparation of secondary amines through reduction reactions . This process is crucial in various chemical syntheses, including the production of fine chemicals and pharmaceuticals.
Antibiological Activities: Development of New Therapeutics
Research has been conducted on novel Mannich bases derived from similar compounds, which exhibit antibiological activities . This indicates that the compound could be used to develop new therapeutics with antibacterial, antifungal, or antiviral properties.
properties
IUPAC Name |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O3/c1-21-9-11-22(12-10-21)17(15-5-7-16(24-2)8-6-15)14-20-19(23)18-4-3-13-25-18/h3-8,13,17H,9-12,14H2,1-2H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSLNIEFFXZEAPM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C2=CC=CO2)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]furan-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide](/img/structure/B2896979.png)
![2-[6-(4-Ethylphenyl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone](/img/structure/B2896981.png)
![5-(2-Furyl)-2-(4-phenylpiperazino)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B2896984.png)
![(4-Piperidin-1-ylsulfonylphenyl)-[2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone](/img/structure/B2896989.png)
![1-[(tert-Butoxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid](/img/structure/B2896991.png)
![N-(4-ethylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide](/img/structure/B2896996.png)
